Cas no 2227895-70-5 ((3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid)
(3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid
- (3S)-3-{[(1RS,3SR)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid
- EN300-1474931
- 2227895-70-5
-
- Inchi: 1S/C26H30N2O5/c1-2-17(14-24(29)30)27-25(31)16-11-12-18(13-16)28-26(32)33-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23H,2,11-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t16-,17+,18+/m1/s1
- InChI Key: GLIDZRLMCYDEEP-SQNIBIBYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CC[C@@H](C(N[C@H](CC(=O)O)CC)=O)C1)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 691
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 105Ų
(3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1474931-1.0g |
(3S)-3-{[(1RS,3SR)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2227895-70-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1474931-50mg |
(3S)-3-{[(1RS,3SR)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2227895-70-5 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1474931-100mg |
(3S)-3-{[(1RS,3SR)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2227895-70-5 | 100mg |
$2963.0 | 2023-09-29 | ||
| Enamine | EN300-1474931-250mg |
(3S)-3-{[(1RS,3SR)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2227895-70-5 | 250mg |
$3099.0 | 2023-09-29 | ||
| Enamine | EN300-1474931-500mg |
(3S)-3-{[(1RS,3SR)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2227895-70-5 | 500mg |
$3233.0 | 2023-09-29 | ||
| Enamine | EN300-1474931-1000mg |
(3S)-3-{[(1RS,3SR)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2227895-70-5 | 1000mg |
$3368.0 | 2023-09-29 | ||
| Enamine | EN300-1474931-2500mg |
(3S)-3-{[(1RS,3SR)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2227895-70-5 | 2500mg |
$6602.0 | 2023-09-29 | ||
| Enamine | EN300-1474931-5000mg |
(3S)-3-{[(1RS,3SR)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2227895-70-5 | 5000mg |
$9769.0 | 2023-09-29 | ||
| Enamine | EN300-1474931-10000mg |
(3S)-3-{[(1RS,3SR)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2227895-70-5 | 10000mg |
$14487.0 | 2023-09-29 |
(3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid
Introduction to (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic Acid (CAS No. 2227895-70-5)
(3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid, identified by its CAS number 2227895-70-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which contributes to its unique chemical properties and biological interactions. The presence of a cyclopentylformamido moiety and a fluorenylmethoxycarbonyl (Fmoc) group in its backbone suggests potential roles in modulating biological pathways, particularly those involving enzyme inhibition or receptor binding.
In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in a highly specific manner. The stereochemistry of (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid plays a crucial role in determining its biological activity. The specific arrangement of the stereocenters ensures that the compound can bind to its target with high affinity and selectivity, which is essential for achieving therapeutic efficacy while minimizing side effects.
One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. For instance, studies have shown that derivatives of fluorenylmethoxycarbonyl compounds can exhibit anti-inflammatory, antiviral, and anticancer properties. The cyclopentylformamido group further enhances these properties by providing a scaffold that can be modified to target specific biological pathways.
The synthesis of (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries and catalysts is often necessary to achieve the desired stereochemical outcome. This complexity underscores the synthetic challenge but also highlights the compound's potential as a lead molecule for further drug development.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid with greater accuracy. By leveraging machine learning algorithms and molecular docking simulations, scientists can identify potential binding sites on biological targets and optimize the compound's structure for improved efficacy. These computational tools have significantly accelerated the drug discovery process and have opened new avenues for exploring the therapeutic potential of this compound.
In addition to its synthetic significance, (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid has also been studied for its pharmacokinetic properties. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical feasibility. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration and repeated dosing regimens.
The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, lipophilicity, and binding affinity. In the case of (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid, the fluorenylmethoxycarbonyl group not only contributes to these desirable properties but also serves as a handle for further chemical modifications. This versatility makes it an attractive scaffold for designing novel therapeutics.
Ongoing research efforts are focused on exploring the full therapeutic potential of this compound. By investigating its interactions with various biological targets and optimizing its chemical structure, scientists aim to develop new drugs that can address unmet medical needs. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for translating these findings into clinical applications.
The development of innovative drug candidates like (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid represents a significant milestone in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can precisely target these mechanisms. This compound exemplifies the intersection of chemistry and biology and highlights the importance of interdisciplinary approaches in drug discovery.
2227895-70-5 ((3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)